7-Hydroxy-2-methyl-1,3-benzoxazole-5-carboxylic acid

• IUPAC Name: 7-hydroxy-2-methyl-1,3-benzoxazole-5-carboxylic acid
• InChI: InChI=1S/C9H7NO4/c1-4-10-6-2-5(9(12)13)3-7(11)8(6)14-4/h2-3,11H,1H3,(H,12,13)
• InChI Key: AFDGDXVUAJLFFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C(=CC(=C2)C(=O)O)O
• Molecular Formula: C9H7NO4
• DSSTOX Substance ID: DTXSID501245323
• Molecular Weight: 193.16 g/mol
• CAS RN: 1197944-27-6

Description

“7-Hydroxy-2-methyl-1,3-benzoxazole-5-carboxylic acid” is a derivative of benzoxazole. Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It is a bicyclic planar molecule and is the most favorable moiety for researchers because it has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Synthesis Analysis

Benzoxazoles can be synthesized from o-amino(thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium. A sequential one-pot procedure for the synthesis of either 2-(hetero)aryl or 2-styryl benzoxazoles from aryl and vinyl bromides involves an initial aminocarbonylation with 2-aminophenols as nucleophiles followed by an acid-mediated ring closure to generate the heterocycle.

Molecular Structure Analysis

The molecular formula of “7-Hydroxy-2-methyl-1,3-benzoxazole-5-carboxylic acid” is C9H8N2O3. It is a bicyclic planar molecule.

Chemical Reactions Analysis

Benzoxazole exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities. It has been synthesized via different pathways using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts.

Scientific Research Applications

Antibacterial and Antifungal Agents

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Organic Synthesis and Chemical Reactions

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Mechanism of Action

Target of Action

Benzoxazole derivatives, a class to which this compound belongs, are known to target various enzymes or proteins such as dna topoisomerases, protein kinases, histone deacetylases, cyclooxygenases, cholinesterases . These targets play crucial roles in cellular processes, including DNA replication, signal transduction, gene expression, inflammation, and neural signaling .

Mode of Action

Benzoxazole derivatives are known to interact with their targets, leading to changes in the function of these targets . For instance, they can inhibit the activity of enzymes, thereby altering the biochemical processes these enzymes are involved in .

Biochemical Pathways

Benzoxazole derivatives are known to affect various biochemical pathways due to their interaction with different enzymes and proteins . The downstream effects of these interactions can lead to changes in cellular processes, potentially resulting in antimicrobial, antifungal, anticancer, antioxidant, and anti-inflammatory effects .

Pharmacokinetics

The bioavailability of benzoxazole derivatives can be influenced by various factors, including their chemical structure and the presence of functional groups .

Result of Action

Benzoxazole derivatives have been reported to exhibit several biological activities, including antimicrobial, antifungal, anticancer, antioxidant, and anti-inflammatory effects . These effects are likely the result of the compound’s interaction with its targets and the subsequent changes in cellular processes .

Action Environment

The action, efficacy, and stability of 7-Hydroxy-2-methyl-1,3-benzoxazole-5-carboxylic acid can be influenced by various environmental factors. These factors can include the pH of the environment, the presence of other compounds, and the specific conditions under which the compound is synthesized . For instance, the synthesis of benzoxazole derivatives can be carried out under different reaction conditions and using different catalysts, which can influence the yield and properties of the resulting compounds .

Future Directions

Benzoxazole has been extensively used as a starting material for different mechanistic approaches in drug discovery. There has been a large upsurge in the synthesis of benzoxazole via different pathways. The present article presents recent advances in synthetic strategies for benzoxazole derivatives since 2018. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Synthesis routes and methods

Procedure details

Methyl 7-methoxy-2-methyl-1,3-benzoxazole-5-carboxylate (365 mg) was dissolved in 16 mL ethanol and 3.3 mL of 1 M lithium hydroxide was added. Reaction was heated at 60° C. overnight. Volatiles were removed under vacuum and the residue dissolved in water and acidified with 1 M HCl to pH3. Collected the tan solid by filtration and washed with water. Air dried to yield 221 mg (65%) of 7-hydroxy-2-methyl-1,3-benzoxazole-5-carboxylic acid LC/MS=208 (M+H).